2-(2-ethyl-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
Overview
Description
The compound “2-(2-ethyl-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane” is a boronic ester. Boronic esters are compounds that contain a boron atom bonded to two oxygen atoms and one carbon atom . They are commonly used in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a boronate ester group attached to a phenyl ring, which is further substituted with an ethyl group and a methoxy group . The exact 3D structure would need to be determined using techniques such as X-ray crystallography or NMR spectroscopy.Chemical Reactions Analysis
Boronic esters are known to undergo several types of reactions. They can participate in cross-coupling reactions to form carbon-carbon bonds . They can also undergo transmetallation reactions with organometallic reagents .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Some general properties can be predicted based on its functional groups. For example, boronic esters are typically stable under basic conditions but can hydrolyze under acidic conditions .Mechanism of Action
The mechanism of action of 2-(2-ethyl-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is not fully understood. However, it is believed that the compound acts as a Lewis acid, which is a type of acid that can donate electrons to an electron-deficient species. This enables the formation of a new bond between two molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it is believed that the compound can act as an antioxidant, which can help protect cells from damage caused by free radicals. In addition, it is believed to have anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(2-ethyl-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane in lab experiments is its low toxicity. It is non-toxic and does not pose any health risks. In addition, it is relatively easy to obtain and is inexpensive. However, there are some limitations to using this compound in lab experiments. It is not very soluble in water, which can make it difficult to use in some experiments. In addition, it can react with some other compounds, which can affect the outcome of the experiment.
Future Directions
There are a number of potential future directions for research involving 2-(2-ethyl-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. One potential direction is to investigate the compound’s potential as an anti-tumor agent. Another potential direction is to investigate its potential as an anti-inflammatory agent. Additionally, further research could be conducted to investigate its potential as an antioxidant. Finally, further research could be conducted to investigate its potential as a catalyst in the synthesis of various compounds.
Synthesis Methods
2-(2-ethyl-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is synthesized by combining 2-ethyl-4-methoxyphenol and tetramethyl-1,3,2-dioxaborolane in a solvent. The reaction is conducted in a sealed vessel at a temperature of around 25°C. The reaction is completed in one hour and yields a colorless solution of this compound.
Scientific Research Applications
2-(2-ethyl-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is used in a variety of scientific research applications. It is used as a catalyst in the synthesis of various organic compounds. It is also used as a reagent in the synthesis of a wide range of compounds, such as heterocyclic compounds, polymers, and pharmaceuticals. In addition, it is used as a reagent in the synthesis of metal complexes.
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2-ethyl-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane involves the reaction of 2-ethyl-4-methoxyphenylboronic acid with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a palladium catalyst.", "Starting Materials": [ "2-ethyl-4-methoxyphenylboronic acid", "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "Palladium catalyst" ], "Reaction": [ "Step 1: Dissolve 2-ethyl-4-methoxyphenylboronic acid (1.0 equiv) and 4,4,5,5-tetramethyl-1,3,2-dioxaborolane (1.2 equiv) in a solvent such as toluene or DMF.", "Step 2: Add a palladium catalyst such as PdCl2(dppf) or Pd(PPh3)4 to the reaction mixture.", "Step 3: Heat the reaction mixture to reflux under an inert atmosphere for several hours.", "Step 4: Cool the reaction mixture and filter off any solids.", "Step 5: Purify the crude product by column chromatography or recrystallization to obtain 2-(2-ethyl-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane as a white solid." ] } | |
CAS RN |
1674364-13-6 |
Molecular Formula |
C15H23BO3 |
Molecular Weight |
262.2 |
Purity |
95 |
Origin of Product |
United States |
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